Cas no 1341159-15-6 (3-(1-benzothiophen-3-yl)-1,1,1-trifluoropropan-2-one)

• Product Name: 3-(1-benzothiophen-3-yl)-1,1,1-trifluoropropan-2-one
• CAS No: 1341159-15-6
• MF: C₁₁H₇F₃OS
• MW: 244.232892274857
• CID: 6007552
• PubChem ID: 63738109
• Update Time: 2025-06-07

3-(1-benzothiophen-3-yl)-1,1,1-trifluoropropan-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Propanone, 3-benzo[b]thien-3-yl-1,1,1-trifluoro-
• 3-(Benzo[b]thiophen-3-yl)-1,1,1-trifluoropropan-2-one
• 3-(1-benzothiophen-3-yl)-1,1,1-trifluoropropan-2-one
• 1341159-15-6
• AKOS013048956
• EN300-1928677
• CS-0291985

• Inchi： 1S/C11H7F3OS/c12-11(13,14)10(15)5-7-6-16-9-4-2-1-3-8(7)9/h1-4,6H,5H2
• InChI Key： CWQBOCWECPEQOL-UHFFFAOYSA-N
• SMILES： C(F)(F)(F)C(=O)CC1=CSC2=CC=CC=C21

Computed Properties

• Exact Mass: 244.01697050g/mol
• Monoisotopic Mass: 244.01697050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 45.3Ų

Experimental Properties

• Density: 1.388±0.06 g/cm3(Predicted)
• Boiling Point: 296.5±35.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes

Additional information on 3-(1-benzothiophen-3-yl)-1,1,1-trifluoropropan-2-one

Professional Introduction to 3-(1-benzothiophen-3-yl)-1,1,1-trifluoropropan-2-one (CAS No. 1341159-15-6)

3-(1-benzothiophen-3-yl-1,1,1-trifluoropropan-2-one) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1341159-15-6, represents a fascinating intersection of structural complexity and potential therapeutic applications. The presence of both benzothiophenyl and trifluoropropyl moieties in its molecular framework imparts unique physicochemical properties that make it a subject of intense study.

The structural motif of 3-(1-benzothiophen-3-yl)-1,1,1-trifluoropropan-2-one is particularly noteworthy due to its ability to modulate biological pathways through precise interactions with molecular targets. The benzothiophene ring system is well-documented for its role in the development of various bioactive molecules, including antiviral and anticancer agents. In contrast, the trifluoropropyl group introduces fluorine atoms, which are known to enhance metabolic stability and binding affinity in drug candidates. This combination has led to the exploration of this compound as a potential scaffold for novel therapeutic agents.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic profiles and binding interactions of 3-(1-benzothiophen-3-yl)-1,1,1-trifluoropropan-2-one with high accuracy. Studies have demonstrated that the trifluoromethyl group significantly influences the electronic properties of the molecule, thereby affecting its reactivity and interaction with biological targets. This has opened up new avenues for designing derivatives with improved pharmacological properties.

In the realm of medicinal chemistry, the synthesis of 3-(1-benzothiophen-3-yl)-1,1,1-trifluoropropan-2-one has been optimized through various methodologies to achieve high yields and purity. The use of advanced catalytic systems has allowed for the introduction of fluorine atoms with minimal side reactions, ensuring that the final product retains its desired structural integrity. These synthetic strategies have been crucial in enabling further derivatization and functionalization of the molecule for drug discovery purposes.

The biological activity of 3-(1-benzothiophen-3-yl)-1,1,1-trifluoropropan-2-one has been investigated in several preclinical studies. Initial findings suggest that this compound exhibits promising interactions with enzymes and receptors involved in inflammatory and oncogenic pathways. The benzothiophene moiety appears to contribute to its ability to modulate these pathways by acting as a ligand for specific targets. Additionally, the trifluoropropyl group may enhance its solubility and bioavailability, making it a more viable candidate for therapeutic use.

One particularly intriguing aspect of 3-(1-benzothiophen-3-yl)-1,1,1-trifluoropropan-2-one is its potential as an intermediate in the synthesis of more complex drug molecules. The presence of both reactive sites—the benzothiophene ring and the trifluoropropyl group—allows for further functionalization through cross-coupling reactions and other organic transformations. This flexibility has made it an attractive building block for medicinal chemists seeking to develop novel therapeutics.

The role of fluorine-containing compounds in modern drug development cannot be overstated. The introduction of fluorine atoms into molecular structures often leads to enhanced binding affinities and metabolic stability. In the case of 3-(1-benzothiophen-3-yl)-1,1,1-trifluoropropan-2-one, the trifluoromethyl group plays a critical role in these properties. Recent research has highlighted how fluorine atoms can influence electronic distributions within molecules, thereby affecting their interactions with biological targets.

The synthesis and characterization of 3-(1-benzothiophen-3-yl)-1,1,1-trifluoropropan-2-one have also contributed to our understanding of fluorinated heterocycles in general. These studies have provided valuable insights into how structural modifications can impact both physical properties and biological activity. This knowledge is crucial for designing future drug candidates that are both effective and well-tolerated by patients.

In conclusion, 3-(1-benzothiophen-3-yll)-l,l,l-trifluoropropan-l-one (CAS No. 1341159-l5-l) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. The combination of a benzothiophene ring system with a trifluoropropyl group provides a versatile scaffold for drug discovery efforts aimed at modulating key biological pathways involved in disease processes such as cancer and inflammation. As research continues to uncover new ways to leverage this compound’s properties through synthetic innovation and biological evaluation，its importance as a tool for developing novel therapeutics is expected to grow further。